Cas no 2228380-39-8 (3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine)

• Product Name: 3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine
• CAS No: 2228380-39-8
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• CID: 6250449
• PubChem ID: 165630547
• Update Time: 2025-07-18

3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine
• 2228380-39-8
• 3-[2-chloro-6-(trifluoromethyl)phenoxy]-3-methylazetidine
• EN300-1962597

• Inchi： 1S/C11H11ClF3NO/c1-10(5-16-6-10)17-9-7(11(13,14)15)3-2-4-8(9)12/h2-4,16H,5-6H2,1H3
• InChI Key： GOMXIIBJIQHMOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1OC1(C)CNC1

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine

Introduction to 3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine (CAS No. 2228380-39-8)

3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228380-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic ring containing nitrogen, which makes it a versatile scaffold for designing bioactive molecules. The presence of multiple functional groups, including a chloro substituent at the 2-position of the phenoxy ring and a trifluoromethyl group at the 6-position, along with a methyl group on the azetidine ring, contributes to its unique chemical properties and potential biological activities.

The structural features of 3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine make it an attractive candidate for further exploration in drug discovery. The chloro group is known to enhance lipophilicity and can participate in hydrogen bonding interactions, while the trifluoromethyl group is often incorporated into molecules to improve metabolic stability and binding affinity to biological targets. The methyl group on the azetidine ring can influence the conformational flexibility of the molecule, potentially affecting its interaction with biological receptors.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as pharmacological agents. Azetidine-based scaffolds have been explored for various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of substituents in 3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine suggests that it may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. For instance, the combination of the chloro and trifluoromethyl groups could enhance binding to target proteins, making this compound a promising lead for further optimization.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, such as solubility, permeability, and metabolic stability. In the case of 3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine, the trifluoromethyl group is strategically positioned to interact with biological targets in a manner that could enhance drug efficacy. This substitution pattern has been observed in several approved drugs, where fluorine atoms play a crucial role in optimizing pharmacological activity.

The synthesis of 3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this compound efficiently.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of 3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine with potential biological targets. These studies have provided insights into how the various substituents interact with receptors or enzymes, guiding the design of more potent derivatives. The use of virtual screening techniques has further accelerated the identification of promising analogs for experimental validation.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors for therapeutic applications. 3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine, with its unique structural features, represents a valuable building block for creating novel drug candidates. Its potential utility in modulating disease-related pathways makes it an attractive candidate for further investigation by academic researchers and pharmaceutical companies alike.

In conclusion, 3-2-chloro-6-(trifluoromethyl)phenoxy-3-methylazetidine (CAS No. 2228380-39-8) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its combination of substituents enhances its interaction with biological targets and improves its pharmacokinetic properties. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.